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Compound of Interest

Compound Name: Nor neostigmine-d6

Cat. No.: B12426464

Disclaimer: This document provides a technical overview of Nor neostigmine-d6 for research
and development professionals. A specific Safety Data Sheet (SDS) for Nor neostigmine-d6 is
not publicly available. The safety, handling, and toxicological information presented herein is
extrapolated from the well-documented properties of the closely related, non-deuterated
compounds, Neostigmine and its salts (bromide and methylsulfate). Nor neostigmine is a
degradation product of Neostigmine.[1] The addition of six deuterium atoms in Nor
neostigmine-d6 is not expected to significantly alter its fundamental chemical hazards.
However, users must conduct their own risk assessments and adhere to all applicable
institutional and governmental safety regulations.

Introduction

Nor neostigmine-d6 is a deuterated analog of Nor neostigmine, which is a known impurity and
degradation product of Neostigmine.[1] As a stable isotope-labeled compound, it serves as an
invaluable tool in pharmaceutical research, particularly in pharmacokinetic and metabolic
studies. Its primary utility lies in its application as an internal standard for the quantitative
analysis of Nor neostigmine and Neostigmine in biological matrices by mass spectrometry. The
deuterium labeling provides a distinct mass signature, allowing for precise differentiation from
the endogenous or unlabeled administered compound.

This guide provides essential information on the chemical and physical properties, safety and
handling procedures, mechanism of action, and a representative experimental protocol for Nor
neostigmine-d6, based on the established data for Neostigmine.
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Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Nor neostigmine-

d6 and its parent compound, Neostigmine.

Nor neostigmine-

Property e Neostigmine References
3-
3-(bis(methyl- {[(Dimethylamino)carb
IUPAC Name d3)amino)phenyl onylloxy}-N,N,N- [2]
dimethylcarbamate trimethylbenzenaminiu
m
Dimethylcarbamic (m-
Acid 3- Hydroxyphenyl)trimeth
Synonyms : . : . [1]
(Dimethylamino- ylammonium bromide
d6)phenyl Ester dimethylcarbamate
CAS Number Not assigned 59-99-4 [1]
Molecular Formula Ci11H10DsN202 Ci2H19N202%
Molecular Weight 214.29 g/mol 223.29 g/mol
White to off-white White crystalline
Appearance ]
solid (presumed) powder
" Soluble in water _
Solubility Very soluble in water

(presumed)

Storage Temperature

2-8°C, protect from
light

15-30°C, protect from
light

Safety and Handling

The following safety and handling precautions are based on the known hazards of Neostigmine

and its salts. Nor neostigmine-d6 should be handled with the same level of caution.

Hazard Identification
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Hazard Class

GHS Classification (for Neostigmine
salts)

Acute Toxicity, Oral

Category 2 (Fatal if swallowed)

Acute Toxicity, Dermal

Category 1 (Fatal in contact with skin)

Acute Toxicity, Inhalation

Category 1 (Fatal if inhaled)

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)

Serious Eye Damage/Irritation

Category 2A (Causes serious eye irritation)

Respiratory Sensitization

Category 1 (May cause allergy or asthma

symptoms or breathing difficulties if inhaled)

Skin Sensitization

Category 1 (May cause an allergic skin reaction)

Specific Target Organ Toxicity (Single Exposure)

Category 3 (May cause respiratory irritation)

Data extrapolated from the Safety Data Sheet for Neostigmine methyl sulfate.

| : . PPE) and i

Precaution

Specification

Engineering Controls

Use in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear a lab coat and impervious gloves (e.qg.,
nitrile). Change gloves immediately if

contaminated.

Respiratory Protection

If handling powder outside of a fume hood, a
NIOSH-approved respirator with an appropriate

cartridge is recommended.

General Hygiene

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . . .
Remove contaminated clothing. Seek immediate

medical attention.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Storage and Disposal

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Protect from
light.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material should be treated as hazardous waste.

Mechanism of Action and Signaling Pathway

Nor neostigmine-d6, like its parent compound Neostigmine, is expected to act as a reversible
inhibitor of acetylcholinesterase (AChE). AChE is the enzyme responsible for the hydrolysis of
the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, Nor
neostigmine-d6 leads to an accumulation of ACh at cholinergic synapses. This increased
concentration of ACh enhances the stimulation of both nicotinic and muscarinic receptors,
leading to various physiological effects.
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Caption: Mechanism of action of Nor neostigmine-d6 as an acetylcholinesterase inhibitor.

Experimental Protocols

The primary application of Nor neostigmine-d6 is as an internal standard in analytical
methods. However, its biological activity as an acetylcholinesterase inhibitor can also be
characterized. The following is a representative protocol for an in vitro acetylcholinesterase
inhibition assay based on Ellman's method.

In Vitro Acetylcholinesterase Inhibition Assay (Ellman's
Method)

This spectrophotometric assay measures the activity of AChE by detecting the product of the
enzymatic reaction.

Materials:
e Nor neostigmine-d6

o Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel)
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Acetylthiocholine iodide (ATCI) - substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

Phosphate buffer (e.g., 0.1 M, pH 8.0)

96-well microplate

Microplate reader capable of measuring absorbance at 412 nm
Procedure:
o Preparation of Reagents:

o Prepare a stock solution of Nor neostigmine-d6 in the appropriate solvent (e.g.,
phosphate buffer or DMSO) and perform serial dilutions to obtain a range of
concentrations for testing.

o Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.
o Assay Setup (in a 96-well microplate):
o Blank: 25 pL of phosphate buffer + 25 pL of DTNB + 25 pL of ATCI.

o Control (100% enzyme activity): 25 pL of phosphate buffer + 25 pL of AChE solution + 25
uL of DTNB.

o Test (Inhibited enzyme activity): 25 uL of Nor neostigmine-d6 solution (at various
concentrations) + 25 pL of AChE solution + 25 uL of DTNB.

e Pre-incubation:

o Incubate the microplate at a controlled temperature (e.g., 37°C) for a defined period (e.qg.,
15 minutes) to allow the inhibitor to interact with the enzyme.

o |nitiation of Reaction:

o Add 25 puL of the ATCI substrate solution to all wells to start the enzymatic reaction.
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e Measurement:

o Immediately place the microplate in the reader and measure the change in absorbance at
412 nm over time (e.g., every minute for 10-15 minutes). The rate of color change is
proportional to the AChE activity.

o Data Analysis:

o Calculate the percentage of inhibition for each concentration of Nor neostigmine-d6
compared to the control.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the ICso value (the concentration of inhibitor that causes 50% inhibition of the

enzyme).
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Caption: Workflow for the in vitro acetylcholinesterase inhibition assay.
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Toxicological Information

The toxicological data for Nor neostigmine-d6 has not been established. The information
below is for Neostigmine and its salts and should be considered as a potential indicator of the
hazards of Nor neostigmine-d6. Overdose can lead to a cholinergic crisis, characterized by
muscle weakness, and in severe cases, respiratory failure.

Toxicity Data (for

Neostigmine and its salts) Value Species
LDso (Oral) 51 mg/kg Rat
LDso (Intravenous) 165 pg/kg Rat
LDso (Subcutaneous) 370 ug/kg Rat

Data extrapolated from the Safety Data Sheet for Neostigmine Bromide.

Conclusion

Nor neostigmine-d6 is a critical tool for researchers in drug metabolism and
pharmacokinetics. While a specific safety data sheet is not readily available, a comprehensive
understanding of its handling and potential hazards can be derived from its parent compound,
Neostigmine. Adherence to strict safety protocols, including the use of appropriate personal
protective equipment and engineering controls, is essential when working with this compound.
The provided experimental protocol for assessing its biological activity as an
acetylcholinesterase inhibitor serves as a foundational method for its characterization in a
research setting. Researchers must always consult institutional safety guidelines and perform a
thorough risk assessment before commencing any work with Nor neostigmine-dé6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Experimental
Application of Nor neostigmine-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426464+#safety-data-sheet-and-handling-of-nor-
neostigmine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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